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Compound of Interest

Compound Name: L-Alanine-15N

Cat. No.: B555823 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of L-Alanine isotopically

labeled with Nitrogen-15 (¹⁵N). It includes precise atomic mass data for the constituent

isotopes, calculations for both monoisotopic mass and average molecular weight, and a

structural representation.

Molecular Composition
L-Alanine is a non-essential amino acid with the chemical formula C₃H₇NO₂. In its isotopically

labeled form, L-Alanine-¹⁵N, the naturally occurring nitrogen atom (predominantly ¹⁴N) is

replaced by the stable isotope ¹⁵N.

Atomic Mass Data
The calculation of the molecular weight requires the precise atomic masses of the constituent

atoms. For monoisotopic mass, the mass of the most abundant or specified isotope of each

element is used. For the average molecular weight, the standard (weighted average) atomic

weight is used, except for the specified isotope (¹⁵N).

Table 1: Atomic Mass of Constituent Elements and Isotopes
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Element Isotope
Monoisotopic Mass
(Da)

Standard Atomic
Weight (Da)

Carbon (C) ¹²C 12.000000 12.011

Hydrogen (H) ¹H 1.007825 1.008

Oxygen (O) ¹⁶O 15.994915 15.999

Nitrogen (N) ¹⁵N 15.000109 Not Applicable

Note: The monoisotopic mass for ¹⁵N is 15.000108898 Da[1][2][3][4]. Standard atomic weights

are IUPAC conventional values.

Molecular Weight Calculation
The molecular weight of L-Alanine-¹⁵N can be expressed in two primary ways: the

monoisotopic mass and the average molecular weight.

Monoisotopic Mass: The sum of the masses of the principal (most abundant or specified)

isotopes of the constituent atoms. This value is crucial for high-resolution mass spectrometry.

Average Molecular Weight (Molar Mass): The sum of the weighted average atomic masses

of the constituent atoms. This value is used for bulk stoichiometric calculations.

**Table 2: Calculation of Monoisotopic Mass of L-Alanine-¹⁵N (C₃H₇¹⁵NO₂) **

Atom Count Isotopic Mass (Da) Total Mass (Da)

Carbon (¹²C) 3 12.000000 36.000000

Hydrogen (¹H) 7 1.007825 7.054775

Nitrogen (¹⁵N) 1 15.000109 15.000109

Oxygen (¹⁶O) 2 15.994915 31.989830

Total 90.044714

**Table 3: Calculation of Average Molecular Weight of L-Alanine-¹⁵N (C₃H₇¹⁵NO₂) **
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Atom Count
Average Atomic
Weight (Da)

Total Mass (Da)

Carbon (C) 3 12.011 36.033

Hydrogen (H) 7 1.008 7.056

Nitrogen (¹⁵N) 1 15.000109 15.000109

Oxygen (O) 2 15.999 31.998

Total 90.087109

Molecular Structure
The chemical structure of L-Alanine consists of a central alpha-carbon atom bonded to an

amino group (-NH₂), a carboxyl group (-COOH), a methyl group (-CH₃), and a hydrogen atom.

The ¹⁵N isotope is located within the amino group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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